Cas no 648909-77-7 (1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-, 1-(1,1-dimethylethyl)2-ethyl ester)

• Product Name: 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-, 1-(1,1-dimethylethyl)2-ethyl ester
• CAS No: 648909-77-7
• MF: C₁₂H₁₈NO₄
• MW: 240.27562379837
• CID: 412646
• PubChem ID: 71378051
• Update Time: 2025-04-19

1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-, 1-(1,1-dimethylethyl)2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-, 1-(1,1-dimethylethyl)2-ethyl ester
• 1-(3,3-dimethylbutoxycarbonyl)-2,5-dihydropyrrole-2-carboxylate
• 1-[(3,3-Dimethylbutoxy)carbonyl]-2,5-dihydro-1H-pyrrole-2-carboxylate
• 648909-77-7
• DTXSID30800676

• Inchi： 1S/C12H19NO4/c1-12(2,3)6-8-17-11(16)13-7-4-5-9(13)10(14)15/h4-5,9H,6-8H2,1-3H3,(H,14,15)/p-1
• InChI Key： HCGOUYLOKIXWOV-UHFFFAOYSA-M
• SMILES： O(C(N1CC=CC1C(=O)[O-])=O)CCC(C)(C)C

Computed Properties

• Exact Mass: 240.12364
• Monoisotopic Mass: 240.12358306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67